Cas no 428480-54-0 (5-Bromo-N,N-diethyl-2-methylbenzenesulfonamide)

• Product Name: 5-Bromo-N,N-diethyl-2-methylbenzenesulfonamide
• CAS No: 428480-54-0
• MF: C₁₁H₁₆BrNO₂S
• MW: 306.219241142273
• MDL: MFCD02919819
• CID: 4714173
• Update Time: 2025-10-16

5-Bromo-N,N-diethyl-2-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N,N-diethyl-2-methylbenzenesulfonamide
• AM87688
• BC6219957
• ST50810516
• [(5-bromo-2-methylphenyl)sulfonyl]diethylamine
• 5-Bromo-N,N-diethyl-2-methylbenzenesulfonamide

• MDL： MFCD02919819
• Inchi： 1S/C11H16BrNO2S/c1-4-13(5-2)16(14,15)11-8-10(12)7-6-9(11)3/h6-8H,4-5H2,1-3H3
• InChI Key： PORHDTSNSWPYQO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)S(N(CC)CC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 308
• Topological Polar Surface Area: 45.8

Additional information on 5-Bromo-N,N-diethyl-2-methylbenzenesulfonamide

Introduction to 5-Bromo-N,N-diethyl-2-methylbenzenesulfonamide (CAS No. 428480-54-0)

5-Bromo-N,N-diethyl-2-methylbenzenesulfonamide, identified by its Chemical Abstracts Service (CAS) number 428480-54-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and applications in medicinal chemistry. The structural features of 5-Bromo-N,N-diethyl-2-methylbenzenesulfonamide, including the presence of a bromine substituent, diethylamino groups, and a methyl group on the benzene ring, contribute to its unique chemical properties and potential applications.

The synthesis and characterization of 5-Bromo-N,N-diethyl-2-methylbenzenesulfonamide have been subjects of extensive studies due to its potential role as an intermediate in the development of novel therapeutic agents. The bromine atom in its structure makes it a valuable precursor for further functionalization, enabling chemists to explore various derivatives with tailored biological activities. This flexibility has made it a focal point in synthetic organic chemistry, particularly in the design of molecules targeting specific biological pathways.

In recent years, there has been a growing interest in sulfonamide derivatives as pharmacological agents due to their broad spectrum of biological activities. Research has demonstrated that sulfonamides can interact with biological targets such as enzymes and receptors, leading to therapeutic effects. The specific substitution pattern in 5-Bromo-N,N-diethyl-2-methylbenzenesulfonamide may influence its interactions with biological systems, making it a promising candidate for further investigation.

One of the most compelling aspects of 5-Bromo-N,N-diethyl-2-methylbenzenesulfonamide is its potential application in drug discovery. The compound's structural motif is reminiscent of many known bioactive molecules, suggesting that it could be modified to develop new drugs with improved efficacy and reduced side effects. Researchers have been exploring various synthetic routes to modify this compound, aiming to optimize its pharmacokinetic properties and enhance its bioavailability.

The bromine substituent in 5-Bromo-N,N-diethyl-2-methylbenzenesulfonamide is particularly noteworthy, as it provides a handle for further chemical manipulation. This allows for the introduction of additional functional groups through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in drug development. These reactions can be used to link the sulfonamide core to other pharmacophores, creating hybrid molecules with enhanced therapeutic potential.

Recent studies have also highlighted the importance of computational methods in the design and optimization of sulfonamide derivatives. Molecular modeling techniques have been employed to predict the binding modes of 5-Bromo-N,N-diethyl-2-methylbenzenesulfonamide with target proteins, providing valuable insights into its mechanism of action. These computational approaches have accelerated the discovery process by allowing researchers to screen large libraries of compounds virtually before conducting experimental validations.

The pharmaceutical industry has been particularly interested in sulfonamides due to their historical success as antibiotics and their continued relevance in treating various diseases. While modern antibiotics based on sulfonamides have faced challenges with resistance, new derivatives are being developed to overcome these issues. The structural diversity offered by compounds like 5-Bromo-N,N-diethyl-2-methylbenzenesulfonamide provides a foundation for creating next-generation antimicrobial agents with improved properties.

Another area where 5-Bromo-N,N-diethyl-2-methylbenzenesulfonamide shows promise is in the treatment of inflammatory diseases. Sulfonamides have been shown to modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. The presence of multiple substituents in 5-Bromo-N,N-diethyl-2-methylbenzenesulfonamide may allow it to interact with these enzymes in unique ways, potentially leading to novel anti-inflammatory therapies.

The development of new analytical techniques has also contributed to a better understanding of 5-Bromo-N,N-diethyl-2-methylbenzenesulfonamide's properties. Advanced spectroscopic methods such as NMR spectroscopy and mass spectrometry have enabled researchers to elucidate its structure and study its interactions with other molecules at a molecular level. These techniques provide critical data for optimizing synthetic routes and evaluating the compound's potential as a lead molecule.

In conclusion, 5-Bromo-N,N-diethyl-2-methylbenzenesulfonamide (CAS No. 428480-54-0) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration as an intermediate in drug development. With ongoing advancements in synthetic chemistry and computational methods, the future prospects for this compound are promising, offering new opportunities for therapeutic innovation.